Cas no 39982-78-0 (Benzeneacetamide, a-bromo-N-phenyl-)

• Product Name: Benzeneacetamide, a-bromo-N-phenyl-
• CAS No: 39982-78-0
• MF: C₁₄H₁₂BrNO
• MW: 290.15518283844
• CID: 321995
• PubChem ID: 285583
• Update Time: 2025-04-19

Benzeneacetamide, a-bromo-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, a-bromo-N-phenyl-
• 2-bromo-N,2-diphenylacetamide
• AC1L63DF
• AC1Q5N6Z
• AR-1D9665
• bromo-phenyl-acetic acid anilide
• Brom-phenyl-essigsaeure-anilid
• DL-2-Brom-N,2-diphenylacetamid
• N-Phenyl-2-brom-2-phenylacetamid
• NSC142589
• 39982-78-0
• DTXSID70301359
• alpha-bromophenylacet-anilide
• NSC-142589

• Inchi： 1S/C14H12BrNO/c15-13(11-7-3-1-4-8-11)14(17)16-12-9-5-2-6-10-12/h1-10,13H,(H,16,17)
• InChI Key： CNSPCFDWKNKOKE-UHFFFAOYSA-N
• SMILES： BrC(C(NC1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 289.01026
• Monoisotopic Mass: 289.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.471
• Boiling Point: 440.3°Cat760mmHg
• Flash Point: 220.1°C
• Refractive Index: 1.659
• PSA: 29.1
• LogP: 3.83430